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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605

In the field of pyrotechnics, the generation of vibrant, pure colors is a primary objective, relying
on the precise selection of chemical components. Among the most crucial of these are the
colorants and oxidizers. This guide provides a detailed comparison of two fundamental
compounds: barium nitrate, the cornerstone of green pyrotechnic flames, and strontium
nitrate, essential for producing brilliant reds. This analysis, supported by experimental data and
methodologies, serves as a resource for researchers in chemistry and materials science.

Mechanism of Color Production

The characteristic colors produced by barium and strontium compounds in pyrotechnic flames
are a result of molecular emission, not atomic emission. The intense heat of the combustion
reaction causes the nitrate salts to decompose and react with a chlorine donor, which is a
required component in high-purity color formulations. This reaction forms transient
monochloride species (BaCl+ for green and SrCl for red).

The energy from the flame excites the electrons within these molecules to higher energy levels.
As they relax to their ground state, they emit light at specific wavelengths, which our eyes
perceive as distinct colors. Barium monochloride emits light in the green portion of the visible
spectrum, while strontium monochloride emits in the red portion.[1][2][3]
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Pyrotechnic reaction pathway for color generation.

Physicochemical Properties

The inherent chemical and physical properties of barium nitrate and strontium nitrate

significantly influence their storage, handling, and performance in pyrotechnic mixtures.
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Strontium Nitrate

Propert Barium Nitrate (Ba(NOs):

perty (Ba(NOs)2) (ST(NO3)2)
Molar Mass 261.35 g/mol 211.63 g/mol [4]
Density 3.24 g/lcm? 2.986 g/cm3[4]

Primary Flame Color

Green (with chlorine donor)[3]

[5]

Red (with chlorine donor)[4][6]

Thermal Stability

Higher; decomposes at a
higher temperature.[7][8][9]

Lower; decomposes at a lower
temperature.[7][8][9]

Hygroscopicity

Not very hygroscopic.[10]

Tends to absorb water from the

atmosphere.[6]

Toxicity

Poisonous; fatal if swallowed.

[2]

Irritant; Oral rat LDso: 2750
mg/kg.[6]

Performance Characteristics

The performance of a pyrotechnic color composition is judged by several factors, including the

purity and intensity of the color, and its burn rate. While data from directly comparable

formulations is scarce, the following table presents representative data and qualitative

descriptions.
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Performance Metric

Barium Nitrate (Green
Formulations)

Strontium Nitrate (Red
Formulations)

Good color purity is achieved

with a chlorine donor. Often

Excellent color purity is

achievable. A study of a

Color Purity requires an additional oxidizer, = composition with Sr(NO3)z,
like potassium perchlorate, to magnesium, and PVC reported
improve color.[2] a color purity of 89%.[3]
] A composition of Sr(NOs)2
Moderate. Often combined
] ] o (58%), Mg (15%), and PVC
with more energetic oxidizers
Burn Rate burned at a rate of 2.02 mm/s

(perchlorates) to increase the

burn rate.[2]

at a pressed density of 1.60
g/cms.[3]

Key Formulation Notes

Barium also acts as a stabilizer
in some mixtures.[10] Without
a chlorine donor, produces a
white light from BaO.[2]

The hygroscopic nature can
complicate manufacturing,
requiring anhydrous solvents
or careful drying of the salt

before use.[11]

Experimental Protocols

Objective evaluation of pyrotechnic performance requires standardized experimental methods.

The key protocols for measuring burn rate and color purity are detailed below.

Linear Burn Rate Measurement

The linear burn rate quantifies how fast a flame front propagates through a consolidated

pyrotechnic composition and is typically measured in millimeters per second (mm/s).[12]

Methodology:

o Sample Preparation: The pyrotechnic composition is dried, sieved, and pressed into a

container of known dimensions, such as a cardboard tube or a U-shaped gutter, to a

specified density.[12][13] This ensures consistent and repeatable burning.
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« Ignition: The composition is ignited at one end using a consistent ignition source, such as a
heated tungsten wire or a small torch flame.[12][13]

» Data Acquisition: The time it takes for the flame front to travel between two or more
predetermined points is measured. Several techniques can be employed:

o Optical Fibers: Optical fibers are placed at set distances along the sample. As the flame
passes, it triggers the fibers, and the time difference is recorded by an oscilloscope.[13]

o Video Analysis: A high-speed video camera records the entire burn. The footage is then
analyzed frame-by-frame to determine the time elapsed between the flame reaching the
start and end marks.[12]

o Infrared Thermography: An infrared camera tracks the thermal signature of the flame front,
providing continuous data on its position versus time.[14]

o Calculation: The burn rate (R) is calculated by dividing the distance (d) between the
measurement points by the elapsed time (t): R=d /t.

Color Purity and Luminous Intensity Analysis

Color analysis in pyrotechnics is performed using spectroscopy to objectively quantify the light
produced, moving beyond subjective human observation.

Methodology:

o Sample Combustion: A small, fixed amount of the pyrotechnic composition is burned under
controlled conditions.

o Spectral Data Collection: The light emitted from the flame is captured by a spectrometer,
often equipped with a cosine corrector to gather light over a wide angle.[15] The
spectrometer records the intensity of light at each wavelength across the visible spectrum
(typically 380-780 nm).[16]

o Data Processing & Calculation:

o The raw spectral data is processed to correct for instrument response.
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o CIE 1931 Chromaticity Coordinates: The corrected spectrum is used to calculate the CIE
(Commission Internationale de I'Eclairage) 1931 tristimulus values (X, Y, Z), which are
then converted into two-dimensional chromaticity coordinates (x, y).[16][17] These
coordinates precisely define the color on the standard CIE 1931 color space diagram.[18]

o Dominant Wavelength and Purity: From the (X, y) coordinates, the dominant wavelength
and color purity can be determined. The dominant wavelength corresponds to the
perceived hue (e.g., a specific shade of red), while purity indicates the saturation of the
color (i.e., how much it is diluted by white light).[16][19]

o Luminous Intensity: The spectral data can also be integrated to calculate photometric
guantities such as luminous intensity (measured in candelas), which quantifies the
brightness of the light source as perceived by the human eye.[16]

Conclusion

Barium nitrate and strontium nitrate are indispensable for creating green and red pyrotechnic
effects, respectively. The choice between them is dictated by the desired color. However, their
distinct physicochemical properties present different challenges in formulation and handling.
Barium nitrate is toxic and often requires a secondary oxidizer to boost performance, but it is
not hygroscopic.[2][10] Strontium nitrate provides excellent red color but its tendency to absorb
moisture requires careful management during the manufacturing process.[6] For researchers
and developers, a thorough understanding of these compounds, supported by quantitative
performance analysis using standardized protocols, is essential for creating safe, reliable, and
visually spectacular pyrotechnic displays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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